Cas no 1628915-10-5 (2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester)

• Product Name: 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester
• CAS No: 1628915-10-5
• MF: C₉H₉NO₅
• MW: 211.1715
• CID: 4741995
• Update Time: 2026-02-25

2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(hydroxymethyl)-3-nitro-, methyl ester
• Methyl 2-(hydroxymethyl)-3-nitrobenzoate
• 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester

• Inchi： 1S/C9H9NO5/c1-15-9(12)6-3-2-4-8(10(13)14)7(6)5-11/h2-4,11H,5H2,1H3
• InChI Key： GKHKETFKYGGIMW-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C1C(=C([H])C([H])=C([H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.048072g/mol
• Monoisotopic Mass: 211.048072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• Molecular Weight: 211.17g/mol
• XLogP3: 0.7

Additional information on 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester

Comprehensive Overview of 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester (CAS No. 1628915-10-5)

2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester (CAS No. 1628915-10-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a hydroxymethyl group and a nitrobenzoic acid methyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The growing interest in nitroaromatic compounds like 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester stems from their versatility in organic synthesis. Recent trends highlight its role in developing biodegradable polymers and green chemistry initiatives, aligning with global sustainability goals. Searches for "nitrobenzoic acid derivatives uses" and "hydroxymethyl ester applications" have surged, reflecting its relevance in cutting-edge research.

From a structural perspective, the presence of both electron-withdrawing (nitro group) and electron-donating (hydroxymethyl group) substituents on the aromatic ring creates interesting reactivity patterns. This duality enables selective functionalization, making it a sought-after building block for heterocyclic compound synthesis. Laboratory protocols often emphasize its handling under controlled conditions to maintain stability.

Analytical characterization of CAS 1628915-10-5 typically involves advanced techniques like HPLC purification, NMR spectroscopy, and mass spectrometry. Quality control parameters are critical, as evidenced by frequent searches for "2-(Hydroxymethyl)-3-nitrobenzoic acid methyl ester purity standards". The compound's melting point, solubility profile, and storage conditions are frequently discussed in technical forums.

In pharmaceutical contexts, this ester derivative shows promise as a precursor for prodrug development, particularly for compounds requiring targeted release mechanisms. Its esterase-sensitive nature makes it valuable for designing controlled-release formulations, a hot topic in medicinal chemistry circles. Recent publications explore its potential in creating biocompatible drug carriers.

The agrochemical sector has shown increased interest in 3-nitrobenzoate derivatives for developing novel plant growth regulators and pesticide intermediates. Environmental degradation studies of such compounds have become a research priority, addressing queries about "nitroaromatic biodegradation pathways". This aligns with regulatory demands for eco-friendly agrochemicals.

From a commercial standpoint, suppliers often highlight CAS 1628915-10-5 availability in various purity grades (98%, 99+%) to meet diverse research needs. Procurement-related searches frequently include terms like "2-(Hydroxymethyl)-3-nitrobenzoic acid methyl ester supplier" and "bulk quantities nitrobenzoic ester", indicating robust market demand. Proper documentation including COA (Certificate of Analysis) is essential for end-users.

Safety considerations for handling 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester emphasize standard laboratory precautions. While not classified as hazardous under most regulations, proper PPE (personal protective equipment) including gloves and goggles is recommended. Material Safety Data Sheets (MSDS) provide detailed handling instructions that satisfy compliance requirements.

Emerging research directions explore the compound's potential in metal-organic frameworks (MOFs) and coordination chemistry. The hydroxymethyl group's ability to participate in hydrogen bonding networks makes it interesting for designing functional materials. Such applications respond to growing searches for "nitroaromatic compounds in material science" and "ester-functionalized MOFs".

For synthetic chemists, modification strategies often focus on the methyl ester group (transesterification) or nitro group reduction to access diverse derivatives. Recent patent literature describes innovative routes to chiral analogues using this scaffold, addressing industry needs for asymmetric synthesis building blocks.

In analytical method development, 2-(Hydroxymethyl)-3-nitrobenzoic Acid Methyl Ester serves as a useful HPLC standard for method validation. Its distinct UV absorption characteristics make it suitable for developing chromatographic separation protocols, particularly for analyzing complex mixtures containing aromatic esters.

The compound's stability under various conditions remains a technical focus area. Accelerated stability studies investigate effects of temperature, humidity, and light exposure – data highly sought after by formulation scientists. Proper storage in amber glass containers at controlled temperatures is generally recommended to maintain integrity.

Looking forward, 1628915-10-5 continues gaining attention in high-throughput screening libraries and combinatorial chemistry approaches. Its structural features offer multiple points for diversification, making it valuable for generating structure-activity relationship (SAR) data in drug discovery programs.